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Introduction: A Bifunctional Building Block for
Advanced Chemical Synthesis
Ethyl 8-isocyanatooctanoate is a heterobifunctional organic compound featuring an ethyl

ester at one end of an eight-carbon aliphatic chain and a highly reactive isocyanate group at

the other. This unique architecture positions it as a valuable linker and building block in various

fields, including drug development, polymer chemistry, and materials science. The ester group

offers a site for hydrolytic cleavage or modification, while the isocyanate group provides a

versatile handle for conjugation to nucleophiles such as amines, alcohols, and thiols. This

guide provides a comprehensive overview of the chemical structure, properties, synthesis, and

potential applications of ethyl 8-isocyanatooctanoate, with a focus on its utility for

researchers and professionals in the chemical and biomedical sciences.
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Chemical Structure and Physicochemical Properties
The structural and physicochemical properties of ethyl 8-isocyanatooctanoate are

fundamental to its reactivity and applications.

Molecular Structure
The chemical structure of ethyl 8-isocyanatooctanoate is characterized by an unbranched

eight-carbon chain. One terminus is functionalized with an ethyl ester group (-COOCH₂CH₃),

and the other with an isocyanate group (-N=C=O).

graph "Ethyl_8_isocyanatooctanoate" {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

// Atom nodes C1 [label="C", pos="0,0!"]; O1 [label="O",

pos="0.87,-0.5!"]; O2 [label="O", pos="-0.87,-0.5!"]; C2 [label="C",

pos="1.74,0!"]; C3 [label="C", pos="2.61,-0.5!"]; C4 [label="C",

pos="-1.74,0!"]; C5 [label="C", pos="-2.61,-0.5!"]; C6 [label="C",

pos="-3.48,0!"]; C7 [label="C", pos="-4.35,-0.5!"]; C8 [label="C",

pos="-5.22,0!"]; C9 [label="C", pos="-6.09,-0.5!"]; C10 [label="C",

pos="-6.96,0!"]; N1 [label="N", pos="-7.83,-0.5!"]; C11 [label="C",

pos="-8.7,0!"]; O3 [label="O", pos="-9.57,-0.5!"];

// Bond edges C1 -- O1 [label=""]; C1 -- O2 [label=""]; O1 -- C2

[label=""]; C2 -- C3 [label=""]; C1 -- C4 [label=""]; C4 -- C5

[label=""]; C5 -- C6 [label=""]; C6 -- C7 [label=""]; C7 -- C8

[label=""]; C8 -- C9 [label=""]; C9 -- C10 [label=""]; C10 -- N1

[label=""]; N1 -- C11 [label=""]; C11 -- O3 [label=""];

// Hydrogen atoms (implied) }``` Figure 1: Chemical Structure of Ethyl

8-isocyanatooctanoate

Physicochemical Data

While comprehensive experimental data for ethyl 8-isocyanatooctanoate

is not widely published, its properties can be estimated based on its
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structure and data from analogous compounds. Key identifiers and

properties are summarized in the table below.

Property Value Source/Notes

CAS Number 78241-55-1 [1]

Molecular Formula C₁₁H₁₉NO₃ [1]

Molecular Weight 213.27 g/mol [1]

Appearance

Expected to be a

colorless to pale

yellow liquid

Based on similar long-

chain alkyl esters.

Boiling Point

Not reported;

estimated to be >250

°C at 760 mmHg

Extrapolated from

related compounds.

Density

Not reported;

estimated to be ~0.95-

1.05 g/cm³

Based on similar long-

chain esters.

Solubility

Soluble in common

organic solvents

(e.g., DCM, THF, ethyl

acetate). Insoluble in

water.

General solubility of

esters and

isocyanates. [2]

Refractive Index Not reported.

Synthesis and Purification

The synthesis of ethyl 8-isocyanatooctanoate is not commonly detailed

in standard chemical literature. However, a logical and effective

synthetic pathway involves a multi-step process starting from a

readily available precursor, ethyl 8-bromooctanoate.

Synthetic Pathway Overview

The most plausible synthetic route involves three main stages:
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Synthesis of Ethyl 8-bromooctanoate: This precursor can be

synthesized from 8-bromooctanoic acid. [3][4][5]2. Conversion to

Ethyl 8-azidooctanoate: The bromide is displaced by an azide group

through nucleophilic substitution.

Curtius Rearrangement: The acyl azide is rearranged to the

isocyanate.

Stage 1: Precursor Synthesis Stage 2: Azide Formation Stage 3: Isocyanate Formation

8-Bromooctanoic Acid Ethyl 8-bromooctanoate
Ethanol, H₂SO₄ (cat.)

Ethyl 8-azidooctanoate
Sodium Azide (NaN₃)

Ethyl 8-isocyanatooctanoateHeat (Curtius Rearrangement)

Click to download full resolution via product page

Figure 2: Proposed Synthetic Pathway for Ethyl 8-isocyanatooctanoate

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 8-bromooctanoate from 8-Bromooctanoic

Acid [3]

To a solution of 8-bromooctanoic acid (1.0 eq) in absolute ethanol

(approximately 4-5 mL per gram of acid), add concentrated sulfuric

acid (0.1-0.2 eq) dropwise with stirring.

Heat the reaction mixture to reflux and maintain for 3-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and remove

the excess ethanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with

water, saturated sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate in vacuo to yield ethyl 8-bromooctanoate as an oil.

Purification can be achieved by vacuum distillation.

Protocol 2: Synthesis of Ethyl 8-azidooctanoate

Self-Validating System Note: This reaction should be performed in a

well-ventilated fume hood due to the hazardous nature of sodium azide

and the potential formation of hydrazoic acid.

Dissolve ethyl 8-bromooctanoate (1.0 eq) in a suitable solvent such

as dimethylformamide (DMF) or acetone.

Add sodium azide (1.1-1.5 eq) to the solution.

Heat the mixture with stirring at 60-80 °C for several hours.

Monitor the reaction by TLC or Gas Chromatography (GC) for the

disappearance of the starting material.

Upon completion, cool the reaction mixture and pour it into cold

water.

Extract the aqueous mixture with a non-polar solvent like diethyl

ether or ethyl acetate.

Combine the organic extracts, wash with brine, dry over anhydrous

sodium sulfate, and concentrate under reduced pressure to obtain

ethyl 8-azidooctanoate. This intermediate is often used in the next

step without further purification.

Protocol 3: Curtius Rearrangement to Ethyl 8-isocyanatooctanoate

Self-Validating System Note: The Curtius rearrangement involves

heating an acyl azide, which can be explosive. This procedure must be

conducted with extreme caution, behind a blast shield, and on a small

scale initially. The reaction should be heated gently and monitored

for gas evolution (N₂).
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Place the crude ethyl 8-azidooctanoate in a round-bottom flask

equipped with a reflux condenser under an inert atmosphere (e.g.,

nitrogen or argon).

Heat the azide gently in an oil bath. The rearrangement to the

isocyanate is typically accompanied by the evolution of nitrogen

gas. [6]The temperature required will depend on the specific

substrate but is often in the range of 80-120 °C.

Monitor the reaction by IR spectroscopy, observing the disappearance

of the characteristic azide peak (around 2140 cm⁻¹) and the

appearance of the strong isocyanate peak (around 2270 cm⁻¹). [7]4.

Once the rearrangement is complete (i.e., nitrogen evolution ceases

and IR analysis confirms the conversion), the product, ethyl 8-

isocyanatooctanoate, can be purified by vacuum distillation.

Spectroscopic Characterization

The identity and purity of ethyl 8-isocyanatooctanoate are confirmed

through various spectroscopic techniques.
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Technique Expected Observations

¹H NMR

A triplet at ~1.25 ppm (3H, -CH₃ of

ethyl), a quartet at ~4.12 ppm (2H,

-CH₂- of ethyl), a triplet at ~2.3

ppm (2H, -CH₂- adjacent to C=O),

and a triplet at ~3.3 ppm (2H, -

CH₂- adjacent to -NCO). The

remaining methylene protons will

appear as a complex multiplet

between 1.3-1.7 ppm.

¹³C NMR

A peak at ~173 ppm (C=O of ester),

a peak at ~121 ppm (N=C=O of

isocyanate), a peak at ~60 ppm (-

CH₂- of ethyl), and a peak at ~14

ppm (-CH₃ of ethyl). The carbons of

the octyl chain will appear in the

aliphatic region (~25-43 ppm).

IR Spectroscopy

A strong, sharp absorption band

around 2270 cm⁻¹ characteristic of

the asymmetric stretching of the -

N=C=O group. A strong absorption

around 1735 cm⁻¹ corresponding to

the C=O stretch of the ethyl ester.

C-H stretching bands will be

observed around 2850-2960 cm⁻¹.

Mass Spectrometry

The molecular ion peak [M]⁺ at m/z

= 213. Subsequent fragmentation may

involve the loss of the ethoxy

group (-OC₂H₅, m/z = 45) or

cleavage of the alkyl chain.

Reactivity and Key Applications

The dual functionality of ethyl 8-isocyanatooctanoate makes it a

versatile reagent in chemical synthesis.
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Reactivity Profile

Isocyanate Reactions Ester Reactions

Ethyl 8-isocyanatooctanoate

Primary/Secondary Amine (R-NH₂/R₂NH)

Nucleophilic Addition

Alcohol (R-OH)

Nucleophilic Addition

Water (H₂O)

Nucleophilic Addition

Acid/Base Hydrolysis

Urea Derivative Carbamate (Urethane) Primary Amine (via unstable carbamic acid)

Decarboxylation

8-Isocyanatooctanoic Acid

Click to download full resolution via product page

Figure 3: Reactivity of Ethyl 8-isocyanatooctanoate's Functional

Groups

Isocyanate Group: This electrophilic group readily reacts with

nucleophiles.

With Amines: Forms stable urea linkages. This is a cornerstone of

its use in bioconjugation and polymer chemistry.

With Alcohols: Forms carbamate (urethane) linkages.

With Water: Reacts to form an unstable carbamic acid, which then

decarboxylates to yield a primary amine. This reaction is

important to consider as isocyanates are moisture-sensitive. [8]

Ester Group:

Hydrolysis: Can be hydrolyzed under acidic or basic conditions to

yield 8-isocyanatooctanoic acid and ethanol. This allows for
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further modification or for revealing a carboxylic acid

functionality post-conjugation.

Applications in Research and Development

The bifunctional nature of ethyl 8-isocyanatooctanoate lends itself to

several applications:

Bioconjugation and Drug Delivery: The isocyanate group can be used

to attach the molecule to proteins, antibodies, or other

biomolecules containing free amine groups (e.g., lysine residues).

The alkyl chain acts as a spacer, and the ester group can be a point

of attachment for other molecules or can be designed for controlled

release of a payload.

Surface Modification: It can be used to modify surfaces that have

been functionalized with amine or hydroxyl groups. The long alkyl

chain can alter the hydrophobicity of the surface, and the terminal

ester can be further functionalized.

Polymer Synthesis: As a monomer or chain modifier in the synthesis

of polyurethanes and polyureas, it can introduce pendant ester

functionalities along the polymer backbone. These ester groups can

then be used for post-polymerization modification.

Cross-linking Agents: The ability to react with two different

nucleophiles (one at the isocyanate and another after conversion of

the ester) allows for its potential use as a cross-linking agent in

the formation of hydrogels and other polymeric networks.

Handling, Storage, and Safety

As with all reactive chemicals, proper handling and storage procedures

are crucial for ensuring safety.

Hazards: Isocyanates are known respiratory and skin sensitizers. [3]

[8]Inhalation can cause irritation of the respiratory tract and may
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lead to asthma-like symptoms in sensitized individuals. [9]Direct

contact with skin and eyes can cause irritation. [9]The compound is

also moisture-sensitive and will react with water. [8]

Handling:

Always handle in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves (e.g.,

nitrile or butyl rubber).

Avoid inhalation of vapors and contact with skin and eyes.

Storage:

Store in a tightly sealed container under an inert atmosphere

(e.g., nitrogen or argon) to prevent reaction with moisture. [1] *

Keep in a cool, dry place away from heat and sources of ignition.

[1] * Store separately from strong acids, bases, alcohols, and

amines.

Disposal:

Dispose of in accordance with local, state, and federal

regulations for hazardous chemical waste. Small spills can be

neutralized with a decontaminating solution (e.g., a mixture of

water, ammonia, and detergent).

Conclusion

Ethyl 8-isocyanatooctanoate is a valuable bifunctional molecule with

significant potential in advanced chemical synthesis. Its orthogonal

reactivity, with a highly reactive isocyanate and a modifiable ester

group, makes it an attractive building block for creating complex

molecular architectures. While its synthesis requires careful handling

of hazardous intermediates, the outlined procedures provide a reliable
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pathway to this versatile compound. As research in bioconjugation,

drug delivery, and materials science continues to evolve, the utility

of well-designed linkers like ethyl 8-isocyanatooctanoate is poised to

grow, enabling the development of novel and functional chemical

entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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